Cas no 2138106-68-8 (1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol)

• Product Name: 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol
• CAS No: 2138106-68-8
• MF: C₁₁H₁₇BrF₂O
• MW: 283.152889966965
• CID: 5872612
• PubChem ID: 165962634
• Update Time: 2025-06-09

1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol
• EN300-1156024
• 2138106-68-8
• 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol

• Inchi： 1S/C11H17BrF2O/c1-9(2,3)8-4-6-10(15,7-5-8)11(12,13)14/h4,6,8,15H,5,7H2,1-3H3
• InChI Key： XYLPSLWAEJQIII-UHFFFAOYSA-N
• SMILES： BrC(C1(C=CC(CC1)C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 282.04308g/mol
• Monoisotopic Mass: 282.04308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol

Professional Introduction to 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol (CAS No. 2138106-68-8)

1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol (CAS No. 2138106-68-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound, characterized by a bromodifluoromethyl substituent and a tert-butyl group on a cyclohexene backbone, presents a versatile platform for the development of novel bioactive molecules. The presence of both bromine and fluorine atoms makes it an attractive intermediate for further functionalization, enabling the synthesis of complex molecules with tailored properties.

The bromodifluoromethyl moiety is particularly noteworthy, as it is commonly employed in medicinal chemistry for introducing fluorine atoms into drug candidates. Fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule, making it a critical consideration in drug design. Additionally, the bromine atom serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing biaryl systems and heterocyclic scaffolds. These reactions are widely used in the synthesis of natural products and pharmaceuticals.

The tert-butyl group appended to the cyclohexene ring enhances the steric environment around the double bond, which can be exploited to modulate the conformational preferences and electronic properties of the molecule. This steric bulk can also improve metabolic stability by preventing unwanted side reactions at sensitive positions. The cyclohexene core itself is a common motif in many biologically active compounds, offering a balance between rigidity and flexibility that can be beneficial for receptor binding.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced bioavailability and improved pharmacokinetic profiles. The compound under discussion fits well within this trend, as it provides a straightforward route to access fluorinated cyclohexene derivatives. These derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, fluorinated analogs of known drugs have demonstrated improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

One of the most compelling aspects of 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol is its utility as a building block for more complex structures. Researchers have leveraged this compound to synthesize novel inhibitors targeting enzymes involved in cancer progression. By strategically modifying the substituents on the cyclohexene ring, chemists can fine-tune the interactions with biological targets. For example, recent studies have highlighted the potential of fluorinated cyclohexenes as kinase inhibitors, where the electronic properties influenced by fluorine substitution play a crucial role in binding affinity.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom, followed by fluorination using appropriate reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The tert-butyl group can be introduced via Friedel-Crafts alkylation or through other directed functionalization strategies. The overall synthetic route must be carefully optimized to ensure high yields and purity, which are essential for subsequent applications in drug discovery.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol is crucial for designing efficient synthetic pathways and predicting its behavior in biological systems. Advanced computational methods such as density functional theory (DFT) have been employed to study the effects of fluorine substitution on the molecule's geometry and energy landscape. These studies provide valuable insights into how modifications at specific positions can influence biological activity.

In conclusion,1-(Bromodifluoromethyl)-4-tert-butylcyclohex-2-en-1-ol represents a promising intermediate in medicinal chemistry with broad applications across various therapeutic areas. Its unique structural features make it an ideal candidate for further derivatization, allowing researchers to explore new chemical space with potential therapeutic benefits. As our understanding of fluorinated compounds continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.